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Compound of Interest

Compound Name: 4,5-Difluorophthalic anhydride

Cat. No.: B103473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical procedures for

handling 4,5-Difluorophthalic anhydride (CAS No: 18959-30-3) in a laboratory setting.

Adherence to these guidelines is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
4,5-Difluorophthalic anhydride is a hazardous substance that requires stringent safety

measures. Below is a summary of its primary hazards and the recommended personal

protective equipment.

Hazard Summary:
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Hazard Statement GHS Classification

Harmful if swallowed.[1][2][3][4] Acute toxicity, Oral (Category 4)

Causes skin irritation.[1][2][3][4] Skin corrosion/irritation (Category 2)

May cause an allergic skin reaction.[1][2][3][4] Skin sensitization (Category 1)

Causes serious eye damage.[1][2][3][4] Serious eye damage/eye irritation (Category 1)

May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[1][2][3][4]
Respiratory sensitization (Category 1)

May cause respiratory irritation.[1][3][4]
Specific target organ toxicity – single exposure

(Category 3), Respiratory system

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[1][5] Ensure eyewash stations and safety

showers are readily accessible.[6]

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber), a lab coat, and closed-toe shoes.[7] For

extensive handling, consider a chemically

impervious suit.[5]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates, especially when dust may be

generated.[1] Work should be conducted in a

chemical fume hood.[1][6]

Hand Protection Wear protective gloves.[1]

Handling and Storage Protocol
Operational Workflow for Handling 4,5-Difluorophthalic Anhydride:
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Workflow for Handling 4,5-Difluorophthalic Anhydride

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Solid in Fume Hood

Proceed to Handling

Carefully Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

After Experiment

Segregate Waste

Dispose of Waste in Labeled Containers
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Disposal Workflow for 4,5-Difluorophthalic Anhydride Waste

Waste Generation

Waste Segregation

Final Disposal

Unused/Contaminated Solid

Solid Waste Container

Contaminated Solvents

Halogenated Organic Waste

Contaminated PPE

Solid Chemical Waste

Label Waste Containers

Arrange for Hazardous Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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